Cas no 1807004-27-8 (Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1807004-27-8
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4954132
• Update Time: 2025-05-19

Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C10H6ClF2NO3/c1-16-9(15)6-2-5(4-14)8(3-7(6)11)17-10(12)13/h2-3,10H,1H3
• InChI Key： KFRSRRLOAIEPSV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate

Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807004-27-8): A Comprehensive Overview

Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate, identified by its CAS number 1807004-27-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a chloro group, a cyano group, and a difluoromethoxy substituent. These structural elements contribute to its unique chemical properties and potential applications in various scientific domains.

The synthesis and characterization of Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate involve meticulous chemical processes that ensure high purity and yield. The presence of the chloro and cyano groups enhances its reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the difluoromethoxy group introduces additional electronic and steric effects, which can influence its interactions with biological targets. These features make it an intriguing candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate suggests potential therapeutic applications. For instance, the cyano group can act as a bioisostere for other functional groups, while the difluoromethoxy substituent may enhance metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers are increasingly leveraging computational methods to predict the biological activity of novel compounds before conducting wet-lab experiments. The structural features of Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate make it a promising candidate for virtual screening against various protein targets. This approach has accelerated the discovery of lead compounds in drug development pipelines.

Moreover, advancements in synthetic chemistry have enabled the efficient preparation of complex benzoate derivatives like Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been instrumental in constructing the desired molecular framework. These methods not only improve yield but also allow for the introduction of diverse functional groups with precision.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to various diseases. For example, preliminary data suggest that it may modulate pathways involved in inflammation and cancer progression. While these findings are encouraging, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its pharmaceutical applications, Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate holds promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the cyano and chloro substituents can influence charge transport characteristics, making it an attractive candidate for developing novel optoelectronic materials.

The future direction of research on this compound will likely focus on expanding its chemical space through structural modifications. By introducing additional functional groups or altering the substitution patterns, scientists can generate libraries of derivatives with tailored properties. High-throughput screening techniques will be instrumental in identifying analogs with enhanced biological activity or improved synthetic accessibility.

Collaborative efforts between academia and industry will also play a crucial role in advancing the application of Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate. Industry partners can provide resources for large-scale synthesis and preclinical testing, while academic researchers can contribute innovative ideas for molecular design. Such partnerships will accelerate the translation of laboratory discoveries into tangible benefits for society.

In conclusion, Methyl 2-chloro-5-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807004-27-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery, materials science, and beyond. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make substantial contributions to advancements in chemistry and related fields.